N-{3-[N-(3,5-dihydroxybenzoyl)ethanehydrazonoyl]phenyl}-4,5-dimethyl-3-thiophenecarboxamide

• IUPAC Name: N-[3-[(Z)-N-[(3,5-dihydroxybenzoyl)amino]-C-methylcarbonimidoyl]phenyl]-4,5-dimethylthiophene-3-carboxamide
• InChI: InChI=1S/C22H21N3O4S/c1-12-14(3)30-11-20(12)22(29)23-17-6-4-5-15(7-17)13(2)24-25-21(28)16-8-18(26)10-19(27)9-16/h4-11,26-27H,1-3H3,(H,23,29)(H,25,28)/b24-13-
• InChI Key: CRRMELLIQGVYRS-CFRMEGHHSA-N
• Canonical SMILES: CC1=C(SC=C1C(=O)NC2=CC=CC(=C2)C(=NNC(=O)C3=CC(=CC(=C3)O)O)C)C
• Isomeric SMILES: CC1=C(SC=C1C(=O)NC2=CC=CC(=C2)/C(=N\NC(=O)C3=CC(=CC(=C3)O)O)/C)C
• Molecular Formula: C22H21N3O4S
• Molecular Weight: 423.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a carboxamide group, a thiophene ring, and a phenyl ring. The presence of these groups suggests that it might have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of the rings and the amide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group might make it more soluble in polar solvents, while the aromatic rings might contribute to its UV/Vis absorption properties.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug development. Without specific studies, it’s hard to predict the exact mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information, it’s hard to predict the exact safety and hazards associated with this compound.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and its potential applications. For example, it could be interesting to investigate whether it has any biological activity that could make it useful as a drug.